[(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride

• IUPAC Name: 1-(2-fluorophenyl)-N-(furan-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C12H12FNO.ClH/c13-12-6-2-1-4-10(12)8-14-9-11-5-3-7-15-11;/h1-7,14H,8-9H2;1H
• InChI Key: PUIQDVKGUQLTFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CC=CO2)F.Cl
• Molecular Formula: C12H13ClFNO
• Molecular Weight: 241.69 g/mol

Description

[(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a selective serotonin reuptake inhibitor (SSRI) and has been shown to have promising results in treating various mental health disorders.

Scientific Research Applications

[(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to be a potent this compound and has been investigated for its use in treating depression, anxiety, and other mental health disorders. Additionally, this compound has been studied for its potential use in treating addiction and substance abuse disorders.

Mechanism of Action

The mechanism of action of [(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride is related to its ability to selectively inhibit the reuptake of serotonin in the brain. By doing so, this compound increases the levels of serotonin in the synapse, leading to an improvement in mood and a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to increase serotonin levels in the brain. This compound has been shown to improve mood, reduce anxiety, and improve cognitive function in animal models. Additionally, it has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

[(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride has several advantages for use in lab experiments. It is a highly selective this compound and has been shown to have low toxicity in animal models. Additionally, it has been shown to have good oral bioavailability and can be easily administered to animals. However, one limitation of this compound is that it has a relatively short half-life, which can make dosing and administration challenging.

Future Directions

There are several future directions for research on [(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride. One area of interest is the potential use of this compound in treating addiction and substance abuse disorders. Additionally, there is ongoing research into the development of more potent and selective [(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochlorides based on the structure of this compound. Finally, there is interest in exploring the potential use of this compound in treating other mental health disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder.
Conclusion:
This compound is a promising compound with potential therapeutic applications in treating various mental health disorders. Its selective serotonin reuptake inhibition mechanism of action, along with its relatively low toxicity, make it an attractive candidate for further research. With ongoing research, this compound may provide new treatment options for individuals suffering from mental health disorders.

Synthesis Methods

The synthesis of [(2-Fluorophenyl)methyl][(furan-2-yl)methyl]amine hydrochloride involves the reaction of 2-fluorobenzaldehyde with furan-2-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting intermediate is then treated with ammonium acetate and hydrochloric acid to yield the final product. This method has been optimized and has been shown to produce high yields of pure product.